Oleacein
Oleacein
2-(3,4-dihydroxyphenyl)ethyl (E,3S)-4-formyl-3-(2-oxoethyl)hex-4-enoate is a natural product found in Jasminum grandiflorum and Olea europaea with data available.
Brand Name:
Vulcanchem
CAS No.:
149183-75-5
VCID:
VC21061990
InChI:
InChI=1S/C17H20O6/c1-2-13(11-19)14(5-7-18)10-17(22)23-8-6-12-3-4-15(20)16(21)9-12/h2-4,7,9,11,14,20-21H,5-6,8,10H2,1H3/b13-2-/t14-/m0/s1
SMILES:
CC=C(C=O)C(CC=O)CC(=O)OCCC1=CC(=C(C=C1)O)O
Molecular Formula:
C17H20O6
Molecular Weight:
320.3 g/mol
Oleacein
CAS No.: 149183-75-5
Cat. No.: VC21061990
Molecular Formula: C17H20O6
Molecular Weight: 320.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-(3,4-dihydroxyphenyl)ethyl (E,3S)-4-formyl-3-(2-oxoethyl)hex-4-enoate is a natural product found in Jasminum grandiflorum and Olea europaea with data available. |
|---|---|
| CAS No. | 149183-75-5 |
| Molecular Formula | C17H20O6 |
| Molecular Weight | 320.3 g/mol |
| IUPAC Name | 2-(3,4-dihydroxyphenyl)ethyl (E,3S)-4-formyl-3-(2-oxoethyl)hex-4-enoate |
| Standard InChI | InChI=1S/C17H20O6/c1-2-13(11-19)14(5-7-18)10-17(22)23-8-6-12-3-4-15(20)16(21)9-12/h2-4,7,9,11,14,20-21H,5-6,8,10H2,1H3/b13-2-/t14-/m0/s1 |
| Standard InChI Key | XLPXUPOZUYGVPD-VMPILDALSA-N |
| Isomeric SMILES | C/C=C(/C=O)\[C@@H](CC=O)CC(=O)OCCC1=CC(=C(C=C1)O)O |
| SMILES | CC=C(C=O)C(CC=O)CC(=O)OCCC1=CC(=C(C=C1)O)O |
| Canonical SMILES | CC=C(C=O)C(CC=O)CC(=O)OCCC1=CC(=C(C=C1)O)O |
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